![molecular formula C20H22FN3O5 B2604293 Ethyl 1-(1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidine-3-carboxylate CAS No. 941969-54-6](/img/structure/B2604293.png)
Ethyl 1-(1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidine-3-carboxylate
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridazine ring, and a fluorophenyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine and pyridazine rings would give the molecule a certain degree of rigidity, while the fluorophenyl group could potentially participate in various interactions depending on its position in the molecule .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on its exact structure and the conditions under which it is used. The presence of the fluorine atom could make the compound reactive towards nucleophiles, while the carbonyl groups could potentially be involved in reactions with various reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity and solubility, while the piperidine and pyridazine rings could influence its stability and reactivity .Scientific Research Applications
Synthesis and Chemical Structure
- The synthesis processes of related compounds often involve complex chemical reactions, including the formation of Schiff and Mannich bases from isatin derivatives and other components. These synthesis methods are critical for creating compounds with potential biological activities. One study described the preparation of ethyl imidate hydrochlorides and their transformation into ethoxycarbonylhydrazones, leading to substituted 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones. These compounds were further used to synthesize Schiff and N-Mannich bases, demonstrating the intricate chemical pathways involved in the synthesis of complex molecules (Bekircan & Bektaş, 2008).
Biological Activities
- Several studies focus on the antimicrobial and antibacterial properties of compounds synthesized from related chemical structures. For instance, compounds derived from 3-Ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate showed significant antimicrobial activities, highlighting the potential of these compounds in developing new antibacterial and antifungal agents (Faty, Hussein, & Youssef, 2010).
Antagonistic Properties and Receptor Studies
- Research on antagonistic properties for the study of neurotransmission, particularly focusing on the 5-HT1A receptors with PET, uses compounds with similar structural features. These studies are pivotal for understanding the serotonergic neurotransmission and developing new therapeutic agents for neurological conditions (Plenevaux et al., 2000).
Antiallergy Agents
- The exploration of piperidineacrylate derivatives for antiallergic activity showcases the potential of these compounds in creating potent antiallergy medications. Certain derivatives have shown to be more potent than existing treatments, indicating the importance of continued research in this area (Sugiyama et al., 1993).
Copolymers and Material Science
- Novel copolymers of styrene with ring-disubstituted propyl 2-cyano-3-phenyl-2-propenoates represent another application of related compounds. These materials are studied for their properties and potential applications in various industries, demonstrating the versatility of compounds derived from similar chemical structures (Kharas et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 1-[1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carbonyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O5/c1-3-29-20(27)13-5-4-10-23(12-13)19(26)18-16(28-2)11-17(25)24(22-18)15-8-6-14(21)7-9-15/h6-9,11,13H,3-5,10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAYPPKTVZMDPLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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